Cas no 2438-03-1 (Benzoic acid, 2-propyl-)

• Product Name: Benzoic acid, 2-propyl-
• CAS No: 2438-03-1
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 838047
• PubChem ID: 14224245
• Update Time: 2025-06-10

Benzoic acid, 2-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-propyl-
• 2-propylbenzoic acid

• MDL： MFCD11847759
• Inchi： 1S/C10H12O2/c1-2-5-8-6-3-4-7-9(8)10(11)12/h3-4,6-7H,2,5H2,1H3,(H,11,12)
• InChI Key： GADSJKKDLMALGL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1CCC)=O

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.0020
• Melting Point: 58°C
• Boiling Point: 288.61°C (estimate)
• Refractive Index: 1.5232 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Benzoic acid, 2-propyl-

Benzoic acid, 2-propyl- (CAS No. 2438-03-1): Chemical Properties, Applications, and Recent Research Developments

Benzoic acid, 2-propyl-, identified by its Chemical Abstracts Service (CAS) number 2438-03-1, is an organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, a derivative of benzoic acid, features a propyl group attached at the second carbon position, imparting unique chemical and physical properties that make it valuable in various applications.

The molecular structure of Benzoic acid, 2-propyl- consists of a benzene ring substituted with a carboxylic acid group and a propyl chain. This configuration contributes to its solubility characteristics and reactivity, making it a versatile intermediate in synthetic chemistry. The presence of the propyl group enhances its lipophilicity compared to benzoic acid, which can be advantageous in certain pharmacological applications.

In recent years, Benzoic acid, 2-propyl- has been explored for its potential in pharmaceutical formulations. Its structural analogs have shown promise as intermediates in the synthesis of active pharmaceutical ingredients (APIs). Specifically, studies have indicated that derivatives of this compound may exhibit antimicrobial and anti-inflammatory properties, making them candidates for use in drug development.

One of the most intriguing aspects of Benzoic acid, 2-propyl- is its role in the development of novel agrochemicals. Researchers have investigated its derivatives as potential herbicides and fungicides due to their ability to interact with biological targets in plants. These interactions can disrupt metabolic pathways in pests and pathogens, offering a sustainable approach to crop protection.

The compound's chemical stability also makes it suitable for use in fragrances and flavorings. Its aromatic properties contribute to desirable sensory experiences in consumer products. Furthermore, its compatibility with other organic compounds allows for the creation of complex formulations that enhance product performance.

Recent advancements in green chemistry have prompted investigations into the environmental impact of Benzoic acid, 2-propyl-. Studies have focused on its biodegradability and toxicity profiles to ensure that its use does not pose significant risks to ecosystems. These efforts align with global initiatives to promote sustainable chemical practices.

The synthesis of Benzoic acid, 2-propyl- has been optimized through various catalytic processes to improve yield and efficiency. Transition metal catalysts, such as palladium and nickel complexes, have been particularly effective in facilitating key reactions involved in its production. These catalytic methods not only enhance the economic viability of the compound but also reduce waste generation.

In the realm of material science, Benzoic acid, 2-propyl- has been utilized as a precursor for polymers and coatings. Its ability to form stable esters and amides makes it valuable in creating high-performance materials with tailored properties. Such materials find applications in automotive coatings, electronics packaging, and construction industries.

The pharmaceutical industry continues to explore the therapeutic potential of compounds related to Benzoic acid, 2-propyl-. Research has demonstrated that modifications to its structure can lead to compounds with enhanced bioavailability and targeted action. This underscores the importance of structural diversity in drug discovery programs.

The role of computational chemistry in understanding the behavior of Benzoic acid, 2-propyl- cannot be overstated. Molecular modeling techniques have provided insights into its interactions with biological targets at an atomic level. These simulations aid in predicting drug efficacy and optimizing molecular design for improved pharmacological outcomes.

Economic considerations also play a significant role in the commercialization of Benzoic acid, 2-propyl-. The cost-effectiveness of its synthesis and scalability are critical factors that influence its adoption by industries. Advances in process engineering have helped streamline production methods, making it more feasible for large-scale applications.

The regulatory landscape surrounding the use of Benzoic acid, 2-propyl- is another area of focus. Compliance with international standards ensures that its applications are safe and environmentally responsible. Regulatory bodies continue to monitor its use to assess any emerging risks associated with prolonged exposure or widespread application.

In conclusion, Benzoic acid, 2-propyl- (CAS No. 2438-03-1) is a multifaceted compound with diverse applications across multiple industries. Its unique chemical properties make it valuable in pharmaceuticals, agrochemicals, fragrances, and material science. Ongoing research continues to uncover new possibilities for this compound, reinforcing its significance in modern chemistry.